1-[(3-ethyl-5-methyl-4-isoxazolyl)carbonyl]-4-(4-fluorobenzyl)piperazine

• IUPAC Name: (3-ethyl-5-methyl-1,2-oxazol-4-yl)-[4-[(4-fluorophenyl)methyl]piperazin-1-yl]methanone
• InChI: InChI=1S/C18H22FN3O2/c1-3-16-17(13(2)24-20-16)18(23)22-10-8-21(9-11-22)12-14-4-6-15(19)7-5-14/h4-7H,3,8-12H2,1-2H3
• InChI Key: GHXNFFWWZDJIOI-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NOC(=C1C(=O)N2CCN(CC2)CC3=CC=C(C=C3)F)C
• Molecular Formula: C18H22FN3O2
• Molecular Weight: 331.4 g/mol

Description

1-[(3-ethyl-5-methyl-4-isoxazolyl)carbonyl]-4-(4-fluorobenzyl)piperazine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. This compound is known for its unique structure and has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential therapeutic benefits.

Mechanism of Action

The mechanism of action of 1-[(3-ethyl-5-methyl-4-isoxazolyl)carbonyl]-4-(4-fluorobenzyl)piperazine is not fully understood. However, it is believed to work by inhibiting the production of pro-inflammatory cytokines and chemokines, which are responsible for the inflammatory response. It may also work by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins, which are known to play a role in the inflammatory response.
Biochemical and Physiological Effects:
Studies have shown that 1-[(3-ethyl-5-methyl-4-isoxazolyl)carbonyl]-4-(4-fluorobenzyl)piperazine has significant anti-inflammatory and analgesic effects. It has been shown to reduce pain and inflammation in animal models of arthritis and other inflammatory conditions. It has also been shown to have a neuroprotective effect, which may make it a promising candidate for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-[(3-ethyl-5-methyl-4-isoxazolyl)carbonyl]-4-(4-fluorobenzyl)piperazine is its significant anti-inflammatory and analgesic effects, which make it a promising candidate for the treatment of chronic pain and inflammatory conditions. However, one of the limitations of this compound is its relatively low solubility, which may make it difficult to administer in certain formulations.

Future Directions

1-[(3-ethyl-5-methyl-4-isoxazolyl)carbonyl]-4-(4-fluorobenzyl)piperazine has significant potential for further research in the field of medicinal chemistry. Some of the future directions that could be explored include:
1. Further studies to elucidate the mechanism of action of this compound.
2. Development of novel formulations to improve the solubility and bioavailability of this compound.
3. Exploration of the potential use of this compound in the treatment of neurodegenerative diseases.
4. Investigation of the potential use of this compound in combination with other drugs for the treatment of chronic pain and inflammatory conditions.
In conclusion, 1-[(3-ethyl-5-methyl-4-isoxazolyl)carbonyl]-4-(4-fluorobenzyl)piperazine is a promising candidate for further research in the field of medicinal chemistry. Its significant anti-inflammatory and analgesic effects make it a potential candidate for the treatment of chronic pain and inflammatory conditions. Further research is needed to fully elucidate its mechanism of action and explore its potential therapeutic benefits.

Scientific Research Applications

1-[(3-ethyl-5-methyl-4-isoxazolyl)carbonyl]-4-(4-fluorobenzyl)piperazine has been extensively studied for its potential applications in medicinal chemistry. It has been shown to have significant anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of chronic pain and inflammatory conditions.